Cas no 115565-70-3 (Bicyclo[2.2.1]hept-5-ene-2-carboxylicacid, 1,4,5,6,7,7-hexachloro-, (1R,2S,4S)-)

• Product Name: Bicyclo[2.2.1]hept-5-ene-2-carboxylicacid, 1,4,5,6,7,7-hexachloro-, (1R,2S,4S)-
• CAS No: 115565-70-3
• MF: C₈H₄Cl₆O₂
• MW: 344.834156990051
• CID: 187386
• PubChem ID: 163968
• Update Time: 2025-04-19

Bicyclo[2.2.1]hept-5-ene-2-carboxylicacid, 1,4,5,6,7,7-hexachloro-, (1R,2S,4S)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-5-ene-2-carboxylicacid, 1,4,5,6,7,7-hexachloro-, (1R,2S,4S)-
• 1,4,5,6,7,7-hexachlorobicyclo(2.2.1)hept-5-ene-2-carboxylic acid
• (1R,2S,4S)-1,4,5,6,7,7-hexachlorobicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• Bicyclo(2.2.1)hept-5-ene-2-carboxylic acid, 1,4,5,6,7,7-hexachloro-, endo-(+)-
• Hbheca
• 115565-70-3
• 1,4,5,6,7,7-hexachlorobicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• DTXSID50921756

• Inchi： 1S/C8H4Cl6O2/c9-3-4(10)7(12)2(5(15)16)1-6(3,11)8(7,13)14/h2H,1H2,(H,15,16)/t2-,6-,7+/m0/s1
• InChI Key： UZNJCXPVWJLOQY-CFHWFIACSA-N
• SMILES： Cl[C@@]12C(=C([C@@](C[C@H]1C(=O)O)(C2(Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 341.83452
• Monoisotopic Mass: 341.834246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3